Phenol, 2-(1,1-dimethylethyl)-4-(1,1-dimethylpropyl)-

• IUPAC Name: 2-tert-butyl-4-(2-methylbutan-2-yl)phenol
• InChI: InChI=1S/C15H24O/c1-7-15(5,6)11-8-9-13(16)12(10-11)14(2,3)4/h8-10,16H,7H2,1-6H3
• InChI Key: NZRSIUKTGLRKIQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)C1=CC(=C(C=C1)O)C(C)(C)C
• Molecular Formula: C15H24O
• DSSTOX Substance ID: DTXSID60563787
• Molecular Weight: 220.35 g/mol
• CAS RN: 122269-03-8

Description

Phenol, 2-(1,1-dimethylethyl)-4-(1,1-dimethylpropyl)- is a chemical compound with the formula C15H24O. Its molecular weight is 220.3505.

Scientific Research Applications

Solvolysis Studies

• Transition State Properties : In solvolysis reactions of tert-butyl halides (chloride, bromide, and iodide), the transition states exhibit high dipolarity. They act as both strong hydrogen bond acids and bases, particularly in protic solvents. The tert-butyl iodide transition state in aprotic solvents has relatively low hydrogen bond acidity. .

Organic Synthesis

• S N 1 Reactions : 2-(tert-butyl)-4-(tert-pentyl)phenol can be used as a precursor in S N 1 reactions. For instance, it can undergo solvolysis to form tert-butyl chloride, which is an important intermediate in organic synthesis. .

Antioxidant Properties

• Phenolic compounds like 2-(tert-butyl)-4-(tert-pentyl)phenol exhibit antioxidant activity. They scavenge free radicals, protecting cells from oxidative damage. .

Polymer Stabilization

• Phenolic compounds find use as stabilizers in polymers and plastics. .

Biocides and Preservatives

• Due to its antimicrobial properties, this compound is employed as a biocide or preservative in various products. .

Gas Chromatography Calibration

• Researchers use 2-(tert-butyl)-4-(tert-pentyl)phenol as a calibration standard in gas chromatography. .

Synthesis routes and methods

Procedure details

4-t-amylphenol (80 g, 0.49 mole) was dissolved in 200 ml anhydrous trifluoroacetic acid (TFA). T-butyl alcohol (39 g, 0.53 mole) was added with stirring. The mixture was stoppered and stirred for 19 hours at ambient (~22° C.) temperature. The solution was then poured into 400 ml of 1M NaOH, and the resulting upper organic layer was isolated in a separatory funnel. The crude product was dried over anhydrous magnesium sulfate. The product, 4-t-amyl-2-t-butylphenol, was purified by eluting 35 g of the mixture the mixture with 60:40 hexanes:dichloromethane (v/v) in a 5×20 cm silica column and eluted with 300 to 700 ml of solvent and collected in aliquots of 50 ml. Aliquots showing a single spot by Thin Layer Chromatography (TLC) (on silica eluted with 60:40 hexanes:dichloromethane (v/v)) were combined and rotoevaporated to a thick syrup. The yield was 39%.